Cas no 35629-84-6 ( )

  structure
  structure
Product Name: 
CAS No:35629-84-6
MF:C15H16N2O2S
MW:288.364742279053
MDL:MFCD01358001
CID:920534
PubChem ID:9554703
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ACMC-20lg6e; AGN-PC-00L0PY; o-Methylamino-phenylarsonigsaeurediethylester; o-Methyl-benzaldehyd-(p-toluolsulfonylhydrazon); Arsonous acid, [2-(methylamino)phenyl]-, diethyl ester; CTK3A3398;
    • 4-methyl-N-[(2-methylphenyl)methylideneamino]benzenesulfonamide
    • NSC-174727
    • 35629-84-6
    • CS-0332622
    • NSC174727
    • SCHEMBL23752983
    • AKOS000979865
    • 4-methyl-N-[(E)-(2-methylphenyl)methylideneamino]benzenesulfonamide
    • 4-Methyl-N'-(2-methylbenzylidene)benzenesulfonohydrazide
    • AS-72590
    • 4-methyl-N'-[(E)-(2-methylphenyl)methylidene]benzene-1-sulfonohydrazide
    • Benzenesulfonic acid, 4-methyl-, [(2-methylphenyl)methylene]hydrazide
    •  
    • MDL: MFCD01358001
    • Inchi: 1S/C15H16N2O2S/c1-12-7-9-15(10-8-12)20(18,19)17-16-11-14-6-4-3-5-13(14)2/h3-11,17H,1-2H3/b16-11+
    • InChI Key: WBNXGRRFYWWFBO-LFIBNONCSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N/N=C/C1C=CC=CC=1C)(=O)=O

Computed Properties

  • Exact Mass: 288.09338
  • Monoisotopic Mass: 288.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 58.53

  Pricemore >>

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